1-Oxa-3,5-dicarbacyclohexasilane

• Molecular Formula: C2H4OSi3
• Molecular Weight: 128.31 g/mol
• InChI: InChI=1S/C2H4OSi3/c1-4-2-6-3-5-1/h1-2H2
• InChI Key: JMXFHKMOODSTAS-UHFFFAOYSA-N
• Canonical SMILES: C1[Si]C[Si]O[Si]1

Description

1,2,4,6-Oxatrisilinane is a unique organosilicon compound characterized by its cyclic structure containing silicon and oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,2,4,6-Oxatrisilinane can be synthesized through several methods. One common approach involves the cyclization of silanol precursors under controlled conditions. The reaction typically requires a catalyst, such as a Lewis acid, to facilitate the formation of the cyclic structure. The reaction conditions, including temperature and solvent choice, play a crucial role in determining the yield and purity of the final product.

Industrial Production Methods: In an industrial setting, the production of 1,2,4,6-Oxatrisilinane may involve the use of continuous flow reactors to ensure consistent quality and scalability. The process often includes steps such as purification and distillation to remove impurities and achieve the desired product specifications.

Chemical Reactions Analysis

Types of Reactions: 1,2,4,6-Oxatrisilinane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form siloxane derivatives.

Reduction: Reduction reactions can lead to the formation of silane compounds.

Substitution: Nucleophilic substitution reactions can occur at the silicon centers, leading to the formation of new organosilicon compounds.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or peracids are commonly used under mild conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Substitution: Nucleophiles such as alkoxides or amines are used in the presence of a suitable catalyst.

Major Products Formed: The major products formed from these reactions include various siloxane and silane derivatives, which have applications in materials science and organic synthesis.

Scientific Research Applications

1,2,4,6-Oxatrisilinane has several scientific research applications, including:

Chemistry: Used as a precursor for the synthesis of advanced organosilicon compounds.

Biology: Investigated for its potential use in drug delivery systems due to its unique structural properties.

Medicine: Explored for its potential as a biocompatible material in medical implants and devices.

Industry: Utilized in the production of high-performance materials, such as coatings and adhesives, due to its thermal stability and resistance to degradation.

Mechanism of Action

The mechanism by which 1,2,4,6-Oxatrisilinane exerts its effects involves interactions with various molecular targets. The silicon-oxygen bonds in the compound provide unique reactivity, allowing it to participate in a range of chemical transformations. The pathways involved often include the formation of intermediate species that facilitate the desired reactions.

Comparison with Similar Compounds

1,2,4-Oxadiazole: A heterocyclic compound containing nitrogen and oxygen atoms.

1,3,5-Trisiloxane: A cyclic compound with alternating silicon and oxygen atoms.

1,2,4-Triazine: A nitrogen-containing heterocycle with applications in medicinal chemistry.

Uniqueness: 1,2,4,6-Oxatrisilinane is unique due to its specific arrangement of silicon and oxygen atoms, which imparts distinct chemical and physical properties